N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide

• IUPAC Name: N-[1-(2-piperidin-1-ylethyl)benzimidazol-2-yl]benzamide
• InChI: InChI=1S/C21H24N4O/c26-20(17-9-3-1-4-10-17)23-21-22-18-11-5-6-12-19(18)25(21)16-15-24-13-7-2-8-14-24/h1,3-6,9-12H,2,7-8,13-16H2,(H,22,23,26)
• InChI Key: ILKMCVDPOZAPQB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCN2C3=CC=CC=C3N=C2NC(=O)C4=CC=CC=C4
• Molecular Formula: C21H24N4O
• Molecular Weight: 348.4 g/mol

Description

N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide, also known as PBZ, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications as a therapeutic agent. PBZ is a benzimidazole derivative that has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation. In

Mechanism of Action

The mechanism of action of N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide has also been shown to inhibit the NF-κB signaling pathway, which plays a role in inflammation and immune response.
Biochemical and Physiological Effects:
N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide has been shown to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, suggesting its potential as an anticancer agent. N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide has also been shown to inhibit the replication of various viruses, including HIV and herpes simplex virus. Additionally, N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide has been shown to reduce inflammation and oxidative stress in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide is its versatility in the laboratory. It can be used in a variety of assays to study its effects on different cell types and signaling pathways. Additionally, N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide is relatively easy to synthesize and purify, making it a cost-effective reagent for research. However, one limitation of N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide is its potential toxicity. As with any chemical compound, N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide should be handled with care and its effects on cells and animals should be thoroughly studied before use in humans.

Future Directions

There are several future directions for research on N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide. One area of interest is its potential use in the treatment of neurological disorders. N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease, and further studies are needed to determine its potential as a therapeutic agent for these disorders. Another area of interest is the development of N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide derivatives with improved efficacy and reduced toxicity. Finally, more research is needed to fully understand the mechanism of action of N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide and its effects on different cell types and signaling pathways.

Synthesis Methods

The synthesis of N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide involves the reaction of 1-(2-bromoethyl)-2-(1-piperidinyl)benzimidazole with benzamide in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide, and the resulting product is purified using chromatography techniques. The yield of N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide can be improved by optimizing the reaction conditions and using high-quality starting materials.

Scientific Research Applications

N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide has been studied extensively for its potential applications as a therapeutic agent. It has been shown to exhibit antitumor, antiviral, and anti-inflammatory properties, making it a promising candidate for the development of new drugs. N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.